Cas no 173442-89-2 (Benzo[b]thiophene-3,6-dicarbonitrile, 2,5-diamino-7-methyl-)

• Product Name: Benzo[b]thiophene-3,6-dicarbonitrile, 2,5-diamino-7-methyl-
• CAS No: 173442-89-2
• MF: C₁₁H₈N₄S
• MW: 228.273019790649
• CID: 1358008
• Update Time: 2024-08-17

Benzo[b]thiophene-3,6-dicarbonitrile, 2,5-diamino-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3,6-dicarbonitrile, 2,5-diamino-7-methyl-

• Inchi： 1S/C11H8N4S/c1-5-7(3-12)9(14)2-6-8(4-13)11(15)16-10(5)6/h2H,14-15H2,1H3
• InChI Key： ZLMZOEMAJVHEEJ-UHFFFAOYSA-N
• SMILES： C12=C(C)C(C#N)=C(N)C=C1C(C#N)=C(N)S2

Computed Properties

• Exact Mass: 228.04714

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 561.4±50.0 °C(Predicted)
• PSA: 99.62
• pka: 0.35±0.10(Predicted)